Cas no 1423-60-5 (but-3-yn-2-one)

but-3-yn-2-one Properties

Names and Identifiers

• but-3-yn-2-one
• 3-Butyn-2-one
• 1-BUTYNE-3-ONE
• Acetylacetylene
• Acetylethyne
• Ethynyl methyl ketone
• Methyl ethynyl ketone
• butyn-2-one
• 1-BUTYN-3-ONE
• CH3COCequivCH
• 3-BUTYNE-2-ONE
• 3-Butyn-2-one,96%
• AI3-37793
• ST682FTU47
• MFCD00008775
• CHEBI:48060
• A807901
• 1423-60-5
• EN300-112432
• 3-Butyn-2-one (6CI,7CI,8CI,9CI)
• DTXSID3074521
• 3-butyn-one
• Ketone, ethynyl methyl
• CH3COC#CH
• HEXAHYDRO-FURO[2,3-B]FURAN
• PS-17783
• FT-0607565
• F52495
• EINECS 215-834-2
• NS00024625
• J-007643
• AKOS005258969
• butyne-2-one
• Q27120922
• 3-Butyn-2-one, 95%
• InChI=1/C4H4O/c1-3-4(2)5/h1H,2H
• 3-butin-2-one
• B2393
• 1-Butyn-3-one
• BBL100357
• DB-042623
• STL554151
• 3-Butyne-2-one
• But-3-yn-one
• 1-butyne-3-one
• 3-BUTYN-2-ONE
• But-3-yn-2-one
• +Expand

• MDL： MFCD00008775
• InChIKey： XRGPFNGLRSIPSA-UHFFFAOYSA-N
• Inchi： 1S/C4H4O/c1-3-4(2)5/h1H,2H3
• SMILES： C#CC(=O)C
• BRN： 605353

Computed Properties

• Exact Mass: 68.02620
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 68.026
• Heavy Atom Count: 5
• Complexity: 83.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• LogP: 0.20860
• PSA: 17.07000
• Refractive Index: n20/D 1.406(lit.)
• Water Partition Coefficient: It is soluble in water.
• Boiling Point: 86°C(lit.)
• Flash Point: Fahrenheit: 30.2 ° f
  Celsius: -1 ° c
  
• Color/Form: Colorless liquid.
• Solubility: Soluble in water.
• Density: 0.87 g/mL at 25 °C(lit.)

but-3-yn-2-one Security Information

• Symbol: GHS02 GHS06
• RTECS：ES0875000
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S45-S36/37/39-S28A-S26-S16
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R28; R36/37/38
• Hazard Level：3
• Dangerous goods sign： F T+
• Hazardous Material transportation number：UN 1992 3/PG 2
• Hazard Statement： H225,H300,H315,H319,H335
• Warning Statement： P210,P261,P264,P301+P310,P305+P351+P338
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：II
• Risk Phrases： 11-28-36/37/38
• Signal Word：Danger
• HazardClass：3
• FLUKA BRAND F CODES：19

but-3-yn-2-one Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters